Cas no 3858-78-4 (butylamine hydrochloride)

• Product Name: butylamine hydrochloride
• CAS No: 3858-78-4
• MF: C₄H₁₂ClN
• MW: 109.597780227661
• MDL: MFCD00043791
• CID: 84877
• PubChem ID: 87563711
• Update Time: 2025-04-18

butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butan-1-amine hydrochloride
• Butylamine Hydrochloride
• 1-Aminobutane Hydrochloride
• n-ButylaMine Hydrochloride
• BACl
• Butylammonium Chloride
• butylamine monohydrochloride
• 1-Butanamine, hydrochloride
• 1-Butanamine, hydrochloride (1:1)
• n-butyl ammonium chloride
• N-Bztylamine hydrochloride
• KSC492M6D
• ICXXXLGATNSZAV-UHFFFAOYSA-N
• 4997AB
• 1-Butanamine hydrochloride, AldrichCPR
• AK113822
• A516
• AX8119186
• ST24030219
• B0710
• F1905-7
• Q27285017
• AKOS016009846
• SB75399
• F1905-7125
• FT-0635040
• CS-0072432
• AS-59080
• MFCD00043791
• SY057374
• 3858-78-4
• 1-Butanamine Hydrochloride
• butan-1-amine;hydrochloride
• A873812
• DTXSID10884015
• DB-049308
• butylamine hydrochloride

• MDL： MFCD00043791
• Inchi： 1S/C4H11N.ClH/c1-2-3-4-5;/h2-5H2,1H3;1H
• InChI Key： ICXXXLGATNSZAV-UHFFFAOYSA-N
• SMILES： Cl.NCCCC

Computed Properties

• Exact Mass: 109.06600
• Monoisotopic Mass: 109.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White crystal, deliquescent
• Density: 0.9557 (rough estimate)
• Melting Point: 212.0 to 217.0 deg-C
• Boiling Point: 165.26°C (rough estimate)
• Refractive Index: 1.5320 (estimate)
• Water Partition Coefficient: almost transparency
• PSA: 26.02000
• LogP: 2.24750
• Solubility: Soluble in water and ethanol, slightly soluble in chloroform, insoluble in ether

butylamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36-25
• Safety Instruction： S26-S36
• RTECS：EO5199990
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Material Chemicals Electrical Materials Biosensor Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals Electrical Materials